Cas no 438221-55-7 (5-(4-Nitrophenoxy)methyl-2-furaldehyde)

• Product Name: 5-(4-Nitrophenoxy)methyl-2-furaldehyde
• CAS No: 438221-55-7
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• MDL: MFCD02090891
• CID: 3057572
• PubChem ID: 572922
• Update Time: 2025-06-11

5-(4-Nitrophenoxy)methyl-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-((4-Nitrophenoxy)methyl)furan-2-carbaldehyde
• 5-[(4-Nitrophenoxy)methyl]-2-furaldehyde
• AKOS000304066
• Furane-2-carboxaldehyde, 5-(4-nitrophenoxymethyl)-
• 5-(4-Nitrophenoxymethyl)furan-2-carbaldehyde
• 5-[(4-Nitrophenoxy)methyl]-2-furaldehyde #
• ALBB-001107
• CS-0217898
• AK-968/41922429
• Oprea1_610813
• 5-[(4-nitrophenoxy)methyl]furan-2-carbaldehyde
• STK301789
• BBL038350
• AKOS015921965
• EN300-92285
• Z275128566
• 438221-55-7
• 5-({4-nitrophenoxy}methyl)-2-furaldehyde
• LS-01110
• MFCD02090891
• H21253
• MFAGBUACEBDADX-UHFFFAOYSA-N
• 5-(4-Nitrophenoxy)methyl-2-furaldehyde

• MDL： MFCD02090891
• Inchi： 1S/C12H9NO5/c14-7-11-5-6-12(18-11)8-17-10-3-1-9(2-4-10)13(15)16/h1-7H,8H2
• InChI Key： MFAGBUACEBDADX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 247.04807239Da
• Monoisotopic Mass: 247.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.3Ų

5-(4-Nitrophenoxy)methyl-2-furaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(4-Nitrophenoxy)methyl-2-furaldehyde

Comprehensive Overview of 5-(4-Nitrophenoxy)methyl-2-furaldehyde (CAS No. 438221-55-7): Properties, Applications, and Research Insights

5-(4-Nitrophenoxy)methyl-2-furaldehyde (CAS No. 438221-55-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This nitrophenoxy-substituted furaldehyde derivative is characterized by its aromatic nitro group and aldehyde functionality, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for high-performance chemical intermediates.

The compound's molecular formula, C₁₂H₉NO₄, highlights its heterocyclic nature, combining a furan ring with a 4-nitrophenoxy moiety. This structural duality enables 5-(4-Nitrophenoxy)methyl-2-furaldehyde to participate in diverse reactions, such as nucleophilic substitutions and condensation reactions, which are critical for synthesizing complex molecules. Its aldehyde group is particularly reactive, allowing for further functionalization, a feature highly valued in drug discovery and material design.

In the context of green chemistry trends, 5-(4-Nitrophenoxy)methyl-2-furaldehyde has been studied for its potential role in sustainable synthesis. With the global push toward eco-friendly chemical processes, researchers are investigating how this compound can be derived from biomass-based feedstocks, such as furfural, a renewable platform chemical. This aligns with frequent search queries like "sustainable furan derivatives" and "bio-based aldehyde applications," reflecting broader industry interests.

From an analytical perspective, the compound's nitro group provides a distinct spectroscopic signature, facilitating its identification via techniques like NMR and IR spectroscopy. Such properties make it a valuable reference standard in analytical laboratories. Additionally, its UV-absorbing characteristics have sparked interest in photochemical applications, including light-sensitive materials and molecular sensors, topics frequently searched in academic and industrial circles.

Ongoing research explores the pharmacological potential of 5-(4-Nitrophenoxy)methyl-2-furaldehyde, particularly as a precursor for antimicrobial or anti-inflammatory agents. While not a drug itself, its structural motifs are relevant to medicinal chemistry, addressing common search terms like "nitroaromatic drug intermediates". However, rigorous studies are needed to validate such applications, ensuring compliance with regulatory standards.

In material science, the compound's aromatic and polar functionalities make it a candidate for designing advanced polymers and coatings. Its incorporation into polymer backbones could enhance thermal stability or adhesion properties, resonating with queries such as "high-performance polymer additives." These applications underscore its cross-disciplinary relevance.

To summarize, 5-(4-Nitrophenoxy)methyl-2-furaldehyde (CAS No. 438221-55-7) exemplifies the intersection of synthetic versatility and applied research. Its role in green chemistry, pharmaceutical intermediates, and functional materials positions it as a compound of enduring scientific and industrial interest. As research advances, its potential is likely to expand, addressing emerging challenges in chemistry and technology.